Cas no 127379-45-7 (rac-methyl (1R,2R,4R,5R)-5-aminobicyclo2.2.2octane-2-carboxylate hydrochloride)

• Product Name: rac-methyl (1R,2R,4R,5R)-5-aminobicyclo2.2.2octane-2-carboxylate hydrochloride
• CAS No: 127379-45-7
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5099005
• PubChem ID: 146155833
• Update Time: 2025-07-16

rac-methyl (1R,2R,4R,5R)-5-aminobicyclo2.2.2octane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylic acid, 5-amino-, methyl ester, hydrochloride, (1α,2β,4α,5β)- (9CI)
• rac-methyl (1R,2R,4R,5R)-5-aminobicyclo2.2.2octane-2-carboxylate hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c1-13-10(12)8-4-7-3-2-6(8)5-9(7)11;/h6-9H,2-5,11H2,1H3;1H/t6-,7-,8-,9-;/m1./s1
• InChI Key： SXSXPKQIQMGZLP-SHJDMIRESA-N
• SMILES： C([C@@H]1C[C@H]2CC[C@@H]1C[C@H]2N)(=O)OC.Cl

Additional information on rac-methyl (1R,2R,4R,5R)-5-aminobicyclo2.2.2octane-2-carboxylate hydrochloride

Professional Introduction to Rac-Methyl (1R,2R,4R,5R)-5-Aminobicyclo[2.2.2]octane-2-carboxylate Hydrochloride (CAS No. 127379-45-7)

Rac-methyl (1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride, identified by its CAS number 127379-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential biological activities. The stereochemistry of this molecule, characterized by the specific configuration at the 1, 2, 4, and 5 positions, makes it a valuable scaffold for the development of novel therapeutic agents.

The< strong>bicyclo[2.2.2]octane core structure of rac-methyl (1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride contributes to its distinct pharmacokinetic and pharmacodynamic profiles. This framework is known for its stability and flexibility, which can be exploited to design molecules that interact effectively with biological targets. The presence of an amine group at the 5-position and a carboxylate moiety at the 2-position further enhances its potential as a pharmacophore.

In recent years, there has been a growing interest in the development of drugs based on< strong>bicyclo[2.2.2]octane derivatives due to their favorable physicochemical properties. These include good solubility in both water and organic solvents, which is crucial for formulation development, as well as a reduced likelihood of metabolic degradation. Such properties make this class of compounds attractive for oral and parenteral administration.

The hydrochloride salt form of rac-methyl (1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octane-2-carboxylate enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications. This salt form is commonly used in pharmaceuticals to improve stability and dissolution rates.

Recent studies have explored the< strong>pharmacological potential of rac-methyl (1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride in various disease models. One area of particular interest is its role as a potential modulator of neurotransmitter systems. The amine group in the molecule suggests that it may interact with receptors or enzymes involved in neurotransmission, such as serotonin or dopamine receptors. Preliminary research indicates that derivatives of this compound may have neuroprotective or anxiolytic effects.

Another promising application lies in its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities. The< strong>bicyclo[2.2.2]octane scaffold can be modified at various positions to introduce additional functional groups or side chains, allowing for fine-tuning of the compound's biological profile.

The synthesis of rac-methyl (1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over stereochemistry to ensure the desired configuration at all chiral centers. Advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is critical for pharmaceutical applications where stereoisomers can exhibit different biological activities.

In conclusion, rac-methyl (1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octane-2-carboxylate hydrochloride (CAS No.< strong>127379-45-7) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for designing novel therapeutic agents with potential applications in neurology and other areas of medicine.